Cas no 1269291-20-4 (3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine is a fluorinated pyrazole-pyridine hybrid compound with potential applications in medicinal chemistry and materials science. Its structure combines a pyrazole core with a pyridine moiety, offering versatility in coordination chemistry and ligand design. The presence of the 4-fluorophenyl group enhances its electronic properties, making it useful in the development of bioactive molecules, particularly in kinase inhibition and CNS-targeting therapeutics. The compound's rigid aromatic framework contributes to stability, while its heterocyclic nature allows for further functionalization. It serves as a valuable intermediate in synthesizing complex pharmacophores and may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and hydrogen-bonding capabilities.

3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine structure

1269291-20-4 structure

Product Name:3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine

CAS No:1269291-20-4

MF:C₁₄H₁₀FN₃

MW:239.247705936432

CID:1089369

PubChem ID:56956158

Update Time:2025-11-01

3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine
- 3-[2-(4-fluorophenyl)pyrazol-3-yl]pyridine
- 3-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]pyridine
- AKOS022172713
- Z3241251875
- 1269291-20-4
- DTXSID20719081
- Inchi： 1S/C14H10FN3/c15-12-3-5-13(6-4-12)18-14(7-9-17-18)11-2-1-8-16-10-11/h1-10H
- InChI Key： WFJAOQCZUKIROW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=CC=N1)C1C=NC=CC=1

Computed Properties

Exact Mass: 239.08587549g/mol
Monoisotopic Mass: 239.08587549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 30.7Å²

3-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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